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"Im-1" homologous and analogous compounds
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Compound of Interest

Compound Name: Im-1

cat. No.: B1576327

Unable to Identify "Im-1" Compound

Following a comprehensive search for the compound designated "Im-1," it has been
determined that there is no specific, publicly available scientific information or research data
associated with a molecule of this name. The initial search yielded general information
regarding immunology, drug discovery, and experimental methodologies, but no concrete data
on "Im-t".

Consequently, it is not feasible to generate an in-depth technical guide on the homologous and
analogous compounds of “Im-1," as the core compound itself is not defined in the available
scientific literature. A detailed analysis of its signaling pathways, experimental protocols, and
guantitative data is therefore impossible.

To provide some context for the user's request, the following is a brief overview of the concepts
of homologous and analogous compounds in drug discovery.

Understanding Homologous and Analogous
Compounds

In the field of medicinal chemistry and drug development, the design and synthesis of
homologous and analogous compounds are fundamental strategies for lead optimization and
the discovery of new therapeutic agents.

» Homologous Series: A homologous series refers to a group of compounds that have the
same functional group and similar chemical properties, but differ from each other by a
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repeating structural unit, typically a methylene group (-CHz-).[1][2][3] As the carbon chain
length increases within a homologous series, the physical properties of the compounds, such
as boiling point and melting point, tend to show a gradual change.[2] However, their chemical
properties often remain similar due to the presence of the same functional group.[2][3]

e Analogous Compounds: Analogous compounds, or analogs, are molecules that have a
similar chemical structure and, often, similar biological activity to a parent compound.[4][5]
The development of analogs is a key strategy in drug design.[4] There are different types of
analogs:

o Direct Analogs: These compounds possess both chemical and pharmacological similarities
to the original molecule.[4]

o Structural Analogs: These share structural similarities but may have different
pharmacological properties.[4]

o Functional Analogs: These are chemically different compounds that exhibit similar
pharmacological properties.[4]

The process of creating and testing analogs helps researchers to improve the efficacy,
selectivity, and pharmacokinetic properties of a lead compound, as well as to understand its
structure-activity relationship (SAR).[6]

Without a defined "Im-1" molecule, it is not possible to provide specific examples of its
homologs and analogs, or to detail their biological activities and the experimental methods
used to evaluate them. Should information on a specific compound of interest become
available, a detailed technical guide could be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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